Cas no 1803595-39-2 (tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 1803595-39-2
• MDL: MFCD28505941
• CID: 4617059
• PubChem ID: 119031414
• Update Time: 2025-05-20

tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-(Aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

• MDL： MFCD28505941

Additional information on tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 1803595-39-2)

The compound tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 1803595-39-2) is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of tetrahydroquinolines, which are known for their structural versatility and biological activity. The tert-butyl group attached to the carboxylate moiety contributes to the molecule's stability and lipophilicity, while the aminomethyl substituent at the 5-position introduces additional functional complexity.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in modulating various cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that analogs of tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases. The aminomethyl group plays a crucial role in these interactions by acting as a hydrogen bond donor or acceptor, thereby enhancing the molecule's bioactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Advanced methodologies, such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the tetrahydroquinoline framework efficiently. The introduction of the tert-butyl and aminomethyl groups is achieved through nucleophilic substitution or reductive amination techniques, ensuring high yields and purity.

In terms of applications, tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate has shown promise as a lead compound for developing novel therapeutics. Its ability to penetrate cellular membranes due to its lipophilic nature makes it an attractive candidate for drug delivery systems. Additionally, its structural flexibility allows for further modifications to optimize pharmacokinetic properties such as solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various drug targets. Molecular docking studies conducted using software like AutoDock have revealed potential interactions with G-protein coupled receptors (GPCRs) and kinase enzymes. These findings underscore the compound's potential in treating conditions such as cancer and inflammatory diseases.

Furthermore, green chemistry principles have been integrated into the synthesis of tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate, reducing environmental impact while maintaining high product quality. The use of biodegradable solvents and catalytic systems has made this synthesis more sustainable and aligned with current industry standards.

In conclusion, tert-butyl 5-(aminomethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 1803595-39-2) represents a valuable addition to the arsenal of bioactive compounds available for drug discovery. Its unique structure and versatile functional groups make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions across various disease areas.